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These application notes provide a comprehensive overview of TDI-11055, a potent and orally
bioavailable small-molecule inhibitor of the eleven—nineteen leukemia (ENL) protein. TDI-
11055 induces differentiation in specific subtypes of Acute Myeloid Leukemia (AML) by
targeting the YEATS domain of ENL, a critical reader of histone acylation. These notes and the
accompanying protocols are intended to guide researchers in utilizing TDI-11055 for preclinical
studies in AML.

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid
growth of abnormal myeloid cells in the bone marrow and blood. Specific molecular subtypes,
such as those with MLL rearrangements (MLL-r) or NPM1 mutations (NPM1c), are particularly
aggressive and often have a poor prognosis.[1][2] The ENL protein, a member of the YEATS
domain family of acetyl-lysine readers, has been identified as a critical dependency for the
survival and proliferation of these AML subtypes.[1][2][3]
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TDI-11055 is a first-in-class ENL inhibitor that demonstrates significant therapeutic potential.[4]

[5] It functions by competitively blocking the interaction of the ENL YEATS domain with

acetylated histones on the chromatin.[1][2] This displacement of ENL from key oncogenic gene

loci, including MYC and the HOXA cluster, leads to the suppression of leukemogenic gene

expression programs and the induction of cellular differentiation.[1][2][6] Preclinical studies
have shown that TDI-11055 effectively inhibits the growth of MLL-r and NPM1-mutated AML
cell lines and primary patient samples, and blocks disease progression in xenograft models.[1]

[2][4]

Data Presentation

ble 1: In Vi i ¢ TDL11055 | eIl Lines

Cell Line Genotype IC50 (nM) Reference
MV4;11 MLL-AF4 ~10 [1]
MOLM-13 MLL-AF9 ~10 [1]
OCI-AML2 MLL-AF6 ~100 [7]
OCI-AML3 NPM1c ~10 [1]
HL-60 MLL-wt, NPM1-wt >10,000 [1]
K562 MLL-wt, NPM1-wt >10,000 [1]

Table 2: Effect of TDI-11055 on Colony Formation of AML

Primary Patient Samples

TDI-11055 Colony Formation
AML Subtype . o Reference
Concentration Inhibition (%)
MLL-r 1M ~50% [6]
MLL-r 10 uM ~90% [6]
NPM1-mutated 1uM ~40% [6]
NPM1-mutated 10 uM ~80% [6]
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Signaling Pathway and Mechanism of Action

TDI-11055 acts as a targeted epigenetic modulator. The diagram below illustrates its
mechanism of action in AML cells.
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Caption: Mechanism of action of TDI-11055 in AML cells.

Experimental Protocols
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Protocol 1: Cell Viability Assay

This protocol is for determining the half-maximal inhibitory concentration (IC50) of TDI-11055 in
AML cell lines.

Seed AML cells in Add serial dilutions Incubate for Add CellTiter-Glo® Measure luminescence Calculate IC50 values
96-well plales of TDI-11055 72-96 hours reagent

Mix cells with
MethoCult™ medium
containing TDI-11055

Prepare single-cell Plate cell mixture Incubate for Stain colonies with Coum colonies
suspension of AML cells in 35mm dishes 10-14 days iodonitrotetrazolium chlond (>50 cells)

Stain with Vluorescently
@ T;_Eﬁ&“g&;eg;“g;h S)—P(Harvesl and wash cells conjugated antibodies quoi:éoa:ﬂrgg dees Ailg:vs d::eleraHAnalyze marker expression @
Y (e.g., anti-CD11b, anti-CD14) o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Inducing
Differentiation in AML Cells with TDI-11055]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363261/docs#application-notes-and-protocols-
inducing-differentiation-in-aml-cells-with-tdi-11055]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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